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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282

In the realm of textile coloration, the selection of an appropriate dye class is paramount to
achieving the desired aesthetic and functional properties of the final product. This guide
provides an objective comparison of the performance characteristics of C.l. Disperse Red 177,
a high-energy disperse dye, and reactive dyes, exemplified by C.l. Reactive Red 195. This
analysis is intended for researchers, scientists, and textile development professionals to
facilitate informed decisions in dye selection based on specific substrate and performance

requirements.

Quantitative Performance Data

The following table summarizes the key fastness properties of Disperse Red 177 on polyester
and a typical performance profile for a reactive red dye on cotton. Fastness ratings are based
on standardized testing protocols, with higher numbers indicating superior performance.
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. C.l. Disperse Red C.l. Reactive Red
Performance Metric Test Method
177 (on Polyester) 195 (on Cotton)

Light Fastness 5-6 3-4 ISO 105-B02
Washing Fastness

4-5 4-5 ISO 105-C06
(Color Change)
Washing Fastness

o 5 4-5 ISO 105-C06

(Staining on Cotton)
Rubbing Fastness

4-5 4-5 ISO 105-X12
(Dry)
Rubbing Fastness

4-5 3-4 ISO 105-X12
(Wet)
Sublimation Fastness 5 N/A ISO 105-P01

Note: The performance of reactive dyes can vary based on the specific dye structure,
concentration, and application process. The data for C.I. Reactive Red 195 is representative of
a bifunctional reactive dye.

Dyeing Mechanisms and Applications

Disperse and reactive dyes operate on fundamentally different principles, dictating their
suitability for different fiber types.

Disperse Red 177 is a non-ionic dye with low water solubility. It is designed for dyeing
hydrophobic synthetic fibers, primarily polyester.[1][2] The dyeing process involves the
dispersion of fine dye particles in an agueous medium, which then penetrate the amorphous
regions of the polyester fibers under high temperature and pressure.[1][2]

Reactive dyes, on the other hand, are water-soluble anionic dyes that form a covalent bond
with the fiber.[3] This chemical reaction makes them highly effective for dyeing cellulosic fibers
like cotton, viscose, and linen, as well as protein fibers such as wool and silk.[4] The strong
covalent bond results in excellent wash fastness.[3]
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The choice between Disperse Red 177 and a reactive dye is therefore primarily determined by
the substrate being dyed. Disperse dyes are unsuitable for cotton as they cannot form a stable
bond, and reactive dyes are ineffective on polyester due to the lack of reactive sites.[2][5]

Experimental Protocols

The following are detailed methodologies for the key fastness tests cited in this guide.

ISO 105-B02: Colour Fastness to Artificial Light (Xenon
Arc Fading Lamp Test)

o Principle: This test evaluates the resistance of the color of textiles to the action of an artificial
light source that simulates natural daylight (D65) using a xenon arc lamp.

o Apparatus: Xenon arc fading lamp apparatus, blue wool lightfastness standards, grey scale
for assessing color change (1ISO 105-A02).

e Procedure:

[e]

A textile specimen is exposed to the light from a xenon arc lamp under specified
conditions of temperature and humidity.

o Simultaneously, a set of blue wool lightfastness standards (rated 1-8) are exposed.

o The exposure is continued until the contrast between the exposed and unexposed parts of
the specimen is equal to grade 4 on the grey scale for assessing change in colour.

o The light fastness of the specimen is assessed by comparing the stage at which its color
has changed to the same extent as the blue wool standards.

ISO 105-C06: Colour Fastness to Domestic and
Commercial Laundering

o Principle: This test is designed to determine the resistance of the color of textiles to
laundering procedures used in domestic or commercial settings.
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e Apparatus: A suitable washing machine (e.g., Launder-Ometer), stainless steel balls (for
mechanical action), multifiber adjacent fabric, grey scales for assessing color change (ISO
105-A02) and staining (ISO 105-A03).

e Procedure:

o A specimen of the dyed textile is stitched together with a multifiber fabric containing strips
of common textile fibers (e.g., cotton, nylon, polyester, acrylic, wool).

o The composite specimen is placed in a container with a specified washing solution
(detergent, and if required, a bleaching agent) and stainless steel balls.

o The container is agitated in a laundering machine at a specified temperature and for a
specific duration.

o After washing, the specimen is rinsed and dried.

o The change in color of the dyed specimen is assessed using the grey scale for color
change.

o The degree of staining on each fiber of the multifiber fabric is assessed using the grey
scale for staining.

ISO 105-X12: Colour Fastness to Rubbing (Crocking)

 Principle: This test determines the amount of color transferred from the surface of a colored
textile material to other surfaces by rubbing.

o Apparatus: Crockmeter (rubbing fastness tester), standard white cotton rubbing cloth, grey
scale for assessing staining (ISO 105-A03).

e Procedure:
o A specimen of the dyed textile is mounted on the base of the crockmeter.

o Adry, standard white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter.
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o The rubbing finger is moved back and forth over the specimen for a specified number of
cycles with a constant downward force.

o The amount of color transferred to the dry rubbing cloth is assessed using the grey scale
for staining.

o The procedure is repeated with a wet rubbing cloth that has been wetted with distilled
water to a specified pickup percentage.

Visualized Workflows and Relationships

To further elucidate the processes and applications, the following diagrams are provided.
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Comparative Dyeing Process Workflows
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Logical Relationship of Dye Application

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Performance Analysis: Disperse Red
177 vs. Reactive Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427282#performance-comparison-of-disperse-red-
177-vs-reactive-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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